Cas no 26850-29-3 (Cyclobutanecarboxylic acid, 2-(aminomethyl)-)

• Product Name: Cyclobutanecarboxylic acid, 2-(aminomethyl)-
• CAS No: 26850-29-3
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 5262312
• PubChem ID: 12610343
• Update Time: 2024-03-01

Cyclobutanecarboxylic acid, 2-(aminomethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 2-(aminomethyl)-

• Inchi： 1S/C6H11NO2/c7-3-4-1-2-5(4)6(8)9/h4-5H,1-3,7H2,(H,8,9)
• InChI Key： PXJMGVYQAJBQJF-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CCC1CN

Computed Properties

• Exact Mass: 129.078978594g/mol
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives